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Abstract

(S)-N-methyl-1-phenylbutan-2-amine, also known as a-Ethyl-N-methylphenethylamine or by its
research code PAL-426, is a chiral phenethylamine derivative. Structurally, it is the a-ethyl
homologue of methamphetamine. This molecule has garnered interest within the scientific
community, particularly in pharmacology and medicinal chemistry, due to its activity as a potent
norepinephrine-dopamine releasing agent (NDRA).[1] Its presence as an undeclared ingredient
in certain dietary supplements has also necessitated the development of robust analytical
methods for its detection.[2][3] This guide provides a comprehensive technical overview of its
chemical structure, stereochemistry, enantioselective synthesis, analytical characterization, and
pharmacological profile, intended for researchers, chemists, and drug development
professionals.

Chemical Identity and Physicochemical Properties
Nomenclature and Chemical Identifiers

The precise identification of a chiral molecule is critical for reproducible scientific research. The
compound is systematically named according to IUPAC nomenclature, and various database
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identifiers are used to catalog it.

¢ [UPAC Name: (2S)-N-methyl-1-phenylbutan-2-amine[4]

e Common Synonyms: (S)-N-methyl-alpha-ethylphenethylamine, (S)-MEPEA, PAL-426[1]
o CAS Number: 84952-60-3 (for the racemate)[1]

e PubChem CID: 68232984 (for the (S)-enantiomer)[4]

e Molecular Formula: C11H17N[1][4]

« SMILES: CCNC[4]

e INChlKey: ONNVUALDGIKEIJ-NSHDSACASA-N[4]

Stereochemistry and Molecular Structure

The biological activity of (S)-N-methyl-1-phenylbutan-2-amine is intrinsically linked to its
stereochemistry. The molecule possesses a single stereocenter at the second carbon (C2) of
the butane chain (the a-carbon relative to the phenyl group). The "(S)" designation, from the
Latin sinister, indicates the specific three-dimensional arrangement of the substituents around
this chiral center as defined by the Cahn-Ingold-Prelog priority rules. This specific configuration
is crucial for its interaction with biological targets like monoamine transporters.

Physicochemical Data

The following table summarizes key physicochemical properties of the molecule.
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Property Value Source
Molecular Weight 163.26 g/mol [1114]
Monoisotopic Mass 163.1361 Da [4]
Appearance N.ot Reported (likely a colorless

oil as the free base)
Boiling Point Not Reported
XLogP3 2.6 [4]
Hydrogen Bond Donor Count 1 [4]

Hydrogen Bond Acceptor
ydrog p 1 4]
Count

Synthesis and Enantioselective Preparation

The synthesis of enantiomerically pure (S)-N-methyl-1-phenylbutan-2-amine presents a
common challenge in organic chemistry: the selective formation of a single stereocisomer. Two
primary strategies are prevalent: the resolution of a racemic mixture and direct asymmetric
synthesis.

Strategy 1: Classical Resolution and Subsequent N-
Methylation

This well-established, robust methodology relies on the physical separation of a racemic
precursor followed by a straightforward chemical modification. The causality behind this choice
is its reliability and scalability, leveraging the differential solubility of diastereomeric salts—a
technique proven effective on industrial scales.[5]

The overall workflow involves two main stages:

o Resolution: Racemic a-ethylphenethylamine is resolved using a chiral acid to isolate the (S)-
enantiomer.
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¢ N-Methylation: The resulting enantiopure primary amine is methylated to yield the target

secondary amine.

Part A: Resolution of Racemic Precursor
(+)-Tartaric Acid
(Chiral Resolving Agent)

Mixture of Diastereomeric Salts
((S)-Amine-(+)-Tartrate)
((R)-Amine-(+)-Tartrate)

(Racemic (R/S)-u-EthyIphenethylamine)

& Filtration

Methanol (Solvent)

Fractional Crystallization

Less Soluble Salt
((S)-Amine-(+)-Tartrate)

Basification (e.g., NaOH)
& Extraction

Y

(S)-a-Ethylphenethylamine
(Enantiopure Precursor)

Part B: N-Methylation

4

g Eschweiler-Clarke Reaction

(S)-N-methyl-a-ethylphenethylamine
(Final Product)
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Caption: Workflow for Synthesis via Resolution and N-Methylation.

Part A: Resolution of (x)-a-Ethylphenethylamine This protocol is a representative example
based on classical resolution principles.[5]

Salt Formation: In a suitable flask, dissolve racemic a-ethylphenethylamine (1.0 eq.) in
methanol. In a separate flask, dissolve (+)-tartaric acid (0.5 eq., as it is a diacid) in a minimal
amount of warm methanol.

Crystallization: Slowly add the tartaric acid solution to the amine solution with stirring. Allow
the mixture to cool slowly to room temperature, then place it in an ice bath to promote
crystallization of the diastereomeric salt.

Isolation: Collect the crystalline precipitate by vacuum filtration. The solid is expected to be
enriched in the (S)-amine-(+)-tartrate diastereomer, which is often less soluble. The
enantiomeric excess (e.e.) of the salt should be checked at this stage by liberating a small
sample and analyzing via chiral HPLC.

Recrystallization: To enhance enantiomeric purity, recrystallize the solid from fresh methanol
until a constant optical rotation or an acceptable e.e. (>99%) is achieved.

Liberation of Free Amine: Dissolve the purified diastereomeric salt in water and basify the
solution with agueous sodium hydroxide (e.g., 2M NaOH) to a pH > 12. Extract the liberated
(S)-a-ethylphenethylamine with a suitable organic solvent (e.g., dichloromethane). Dry the
combined organic layers over anhydrous sodium sulfate, filter, and concentrate under
reduced pressure to yield the enantiopure primary amine.

Part B: N-Methylation via Eschweiler-Clarke Reaction This is a classic and effective method for

the exhaustive methylation of primary amines.

e Reaction Setup: To a round-bottom flask, add the purified (S)-a-ethylphenethylamine (1.0
eq.), formic acid (2.0-3.0 eq.), and aqueous formaldehyde (37% solution, 2.0-3.0 eq.).

e Heating: Heat the mixture under reflux. The reaction progress can be monitored by TLC.
Carbon dioxide will be evolved during the reaction.
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o Work-up: After the reaction is complete (typically several hours), cool the mixture to room
temperature. Add excess hydrochloric acid to acidify the solution and then remove the
excess formic acid and water under reduced pressure.

« |solation: Dissolve the residue in water and basify with NaOH. Extract the product with an
organic solvent. Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate to yield crude (S)-N-methyl-1-phenylbutan-2-amine.

« Purification: Purify the crude product by vacuum distillation or column chromatography to
obtain the final product.

Strategy 2: Asymmetric Reductive Amination

Modern synthetic chemistry often favors direct asymmetric methods for their efficiency and
atom economy. Asymmetric reductive amination involves the condensation of a ketone with an
amine to form an imine (or enamine), which is then reduced enantioselectively using a chiral
catalyst or reagent.[6] This approach creates the desired stereocenter in a single, highly
controlled step.

Chiral Catalyst
(e.g., Chiral Ru or Ir Complex)
or Biocatalyst (e.g., Imine Reductase)

1-Phenyl-2-butanone .
((Prochiral Ketone)) ( Methylamine (CHsNHz) )

l

L Asymmetric Reductive Amination g0

(S)-N-methyl-a-ethylphenethylamine
(Direct Enantiopure Product)

Click to download full resolution via product page

Caption: Conceptual Workflow for Asymmetric Reductive Amination.
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The causality for choosing this method in a drug development context is the potential for higher
throughput and the avoidance of classical resolutions, which can be time-consuming and result
in the loss of 50% of the material. Biocatalytic methods, in particular, offer exceptional
enantioselectivity under mild, environmentally benign conditions.[7]

Analytical Characterization

Unambiguous characterization is essential to confirm the identity, purity, and stereochemistry of
the synthesized molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure. While a
published spectrum for this specific molecule is not readily available, the expected signals can
be predicted based on its structure and data from analogous compounds.[8]

e 1H NMR (Predicted):
o ~7.1-7.3 ppm (multiplet, 5H): Aromatic protons of the phenyl ring.

o ~2.5-3.0 ppm (multiplet, 3H): The single proton on the chiral center (a-CH) and the two
benzylic protons (-CH2-Ph).

o ~2.4 ppm (singlet, 3H): Protons of the N-methyl group (-NH-CH3).

o ~1.5-1.7 ppm (multiplet, 2H): Methylene protons of the ethyl group (-CH2-CH3).
o ~0.9 ppm (triplet, 3H): Terminal methyl protons of the ethyl group (-CH2-CHs).
o ~1.0-1.5 ppm (broad singlet, 1H): Amine proton (-NH-).

e 13C NMR (Predicted):

o

~140 ppm: Quaternary aromatic carbon attached to the alkyl chain.

[¢]

~126-129 ppm: Aromatic CH carbons.

[¢]

~60-65 ppm: Chiral carbon (a-C).
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o ~40 ppm: Benzylic carbon (-CHz-Ph).
o ~34 ppm: N-methyl carbon.
o ~25 ppm: Methylene carbon of the ethyl group.

o ~10 ppm: Methyl carbon of the ethyl group.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern.

o Expected Fragmentation: In Electron lonization (EI-MS), the molecular ion ([M]*) would be
observed at m/z 163. Key fragmentation pathways would include:

o Benzylic cleavage: Loss of a C7H~7 radical to produce a fragment corresponding to the
amine-containing portion.

o Alpha-cleavage: Cleavage of the Ca-Cf3 bond (between the chiral carbon and the benzylic
carbon) is highly favorable, leading to a prominent ion at m/z 72 (JCH(CH2CHs3)NHCHs]*).
Cleavage of the Ca-C(ethyl) bond would yield an ion at m/z 134.

Chiral High-Performance Liquid Chromatography
(HPLC)

Chiral HPLC is the definitive method for determining the enantiomeric purity (e.e.) of the final
product.

» Methodology: A chiral stationary phase (CSP), often polysaccharide-based (e.g., cellulose or
amylose derivatives), is used. The two enantiomers interact differently with the CSP, leading
to different retention times.

o Sample Analysis: A solution of the sample is injected, and the separation is typically
monitored using a UV detector. The e.e. is calculated from the relative peak areas of the (S)
and (R) enantiomers. A typical mobile phase might consist of a mixture of hexane and
isopropanol.[9]
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Pharmacological Profile and Applications
Mechanism of Action

(S)-N-methyl-1-phenylbutan-2-amine is a potent monoamine releasing agent with selectivity for
the norepinephrine transporter (NET) and the dopamine transporter (DAT).[1] It functions as a
substrate for these transporters, inducing reverse transport (efflux) of norepinephrine and
dopamine from the presynaptic neuron into the synapse. Its activity at the serotonin transporter
(SERT) is significantly lower.

e ECso Values for Monoamine Release:[1]
o Norepinephrine (NE): 58 nM
o Dopamine (DA): 179-225 nM
o Serotonin (5-HT): 4,698 nM

This profile as a potent NDRA is consistent with its classification as a central nervous system
stimulant. The significant preference for catecholamine release over serotonin release is a
pharmacological characteristic it shares with other stimulants like amphetamine and
methamphetamine.

Structure-Activity Relationships (SAR)

The structure of (S)-N-methyl-1-phenylbutan-2-amine can be compared to methamphetamine
to understand its activity.

o o-Substitution: The replacement of the a-methyl group of methamphetamine with an a-ethyl
group in this compound generally maintains potent NDRA activity.

» N-Methylation: The N-methyl group is a common feature in potent phenethylamine stimulants
and is typically associated with increased potency compared to the primary amine
counterpart.

Applications and Significance
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e Pharmacological Research: As a selective NDRA, it can be used as a tool compound in
research to investigate the roles of dopamine and norepinephrine signaling in various
physiological and pathological processes.

o Drug Development: The phenethylamine scaffold is a "privileged structure” in medicinal
chemistry. Understanding the SAR of compounds like this can inform the design of novel
therapeutics targeting the monoamine systems for conditions such as ADHD, narcolepsy, or
depression.

o Forensic and Analytical Chemistry: Its emergence in unregulated supplements necessitates
its inclusion in analytical screening libraries for sports doping control and public health
monitoring.[2][3]

Conclusion

(S)-N-methyl-1-phenylbutan-2-amine is a chiral stimulant with a well-defined mechanism of
action as a norepinephrine-dopamine releasing agent. Its chemical synthesis can be achieved
through established enantioselective routes, such as classical resolution or modern asymmetric
catalysis, and its structure can be unequivocally confirmed through a combination of
spectroscopic and chromatographic techniques. For professionals in drug development and
research, this compound serves as both a cautionary example of clandestine chemistry and a
valuable pharmacological tool for probing the complexities of the catecholaminergic systems.

References

e Helmlin, H. J., et al. (2014). LC-MS-MS Analysis of Dietary Supplements for N-ethyl-a-ethyl-
phenethylamine (ETH), N, N-diethylphenethylamine and Phenethylamine. Journal of
Analytical Toxicology, 38(2), 88-93. Available from: [Link]

e Supporting Information For: S1. (n.d.). DOI. Available from: [Link]
e SWGDRUG. (2021). alpha-benzyl-N-methylphenethylamine. Available from: [Link]
o Wikipedia. (2023). Reductive amination. Available from: [Link]

e Nanalysis Corp. (n.d.). lllicit Drug Analysis Using Benchtop NMR: Amphetamines. Available
from: [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/24344073/
https://pubmed.ncbi.nlm.nih.gov/25792717/
https://pubmed.ncbi.nlm.nih.gov/24430032/
https://www.doi.org/
https://www.swgdrug.org/monographs.htm
https://en.wikipedia.org/wiki/Reductive_amination
https://www.nanalysis.com/hubfs/Applications/AppNote-0038-Illicit-Drug-Analysis-Amphetamines.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13471017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Avula, B., et al. (2015). LC-MS-MS Analysis of N,a-Diethylphenethylamine (N,a-ETH) and Its
Positional Isomer N,3-Diethylphenethylamine (N,3-ETH) in Dietary Supplements. Journal of
Analytical Toxicology, 39(5), 387-406. Available from: [Link]

National Center for Biotechnology Information. (n.d.). (2S)-N-methyl-1-phenylbutan-2-amine.
PubChem Compound Database. Available from: [Link]

ResearchGate. (n.d.). LC-MS-MS mass spectrum of N , N -diethylphenethylamine. Available
from: [Link]

Jagadeesh, R. V., et al. (2017). The Synthesis of Primary Amines through Reductive
Amination Employing an Iron Catalyst. Angewandte Chemie International Edition, 56(38),
11629-11633. Available from: [Link]

Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive
alkylation). Available from: [Link]

Petrosino, S., et al. (2018). The pharmacology of palmitoylethanolamide and first data on the
therapeutic efficacy of some of its new formulations. British Journal of Pharmacology,
175(11), 1352-1365. Available from: [Link]

Kim, H., et al. (2025). Synthesis of Secondary N-Methylamines via Reductive Amination of
Aldehydes with N-Boc-N-Methylamine Using Me2SiHCI. The Journal of Organic Chemistry.
Available from: [Link]

Wikipedia. (2023). a-Ethyl-N-methylphenethylamine. Available from: [Link]

Digital Repository at the University of Maryland. (n.d.). Characterization of synthetic
phenethylamines using low-resolution and high-resolution mass spectrometry. Available
from: [Link]

Google Patents. (n.d.). US4000197A - Asymmetric synthesis of phenylisopropylamines.

Pearson+. (n.d.). One synthetic method for producing N-methyl-1-phenylpropan-2-amine...
Study Prep. Available from: [Link]

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://pubmed.ncbi.nlm.nih.gov/25792717/
https://pubchem.ncbi.nlm.nih.gov/compound/68232984
https://www.researchgate.net/figure/LC-MS-MS-mass-spectrum-of-N-N-diethylphenethylamine_fig10_260333203
https://onlinelibrary.wiley.com/doi/10.1002/anie.201705855
https://www.organic-chemistry.org/synthesis/C1-N/amines/reductive-amination.shtm
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5930353/
https://pubs.acs.org/doi/10.1021/acs.joc.5c01825
https://en.wikipedia.org/wiki/%CE%91-Ethyl-N-methylphenethylamine
https://drum.lib.umd.edu/handle/1903/18485
https://www.pearson.com/en-us/t/one-synthetic-method-for-producing-n-methyl-1-phenylpropan-2-amine-involves-an-interesting-modification-of-the-birch-reduction-process-where-instead-of-reducing-the-aromatic-ring-it-eliminates-the-hydroxide-ion-oh-in-pseudoephedrine-propose-a-mechanism-similar-to-the-birch-reduction-explaining-this-unusual-course/a7e3d8c1-1a3b-4c4b-8f3e-7a9d8c9b9c9f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13471017?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e Davies, H. M., et al. (1995). Asymmetric synthesis and pharmacology of methylphenidate
and its para-substituted derivatives. Journal of Medicinal Chemistry, 38(21), 4363-4373.
Available from: [Link]

e Gaspar, A, et al. (2020). Lessons in Stereochemistry: Resolution, Synthesis, and
Characterization of Chiral Compounds. Journal of Chemical Education, 97(12), 4448-4455.
Available from: [Link]

o Google Patents. (n.d.). CN105085278A - Method for preparing 2-methyl-1-substituted
phenyl-2-propyl amine compound.

o MDPI. (2020). New Advances in the Synthetic Application of Enantiomeric 1-
Phenylethylamine (a-PEA): Privileged Chiral Inducer and Auxiliary. Molecules, 25(21), 4980.
Available from: [Link]

e Google Patents. (n.d.). US9238625B2 - Compositions, synthesis, and methods of using
phenylcycloalkylmethylamine derivatives.

» Ellman Laboratory, Yale University. (n.d.). Asymmetric Synthesis of Amines. Available from:
[Link]

e Chemistry LibreTexts. (2020). 6.5: Racemic Mixtures and the Resolution of Enantiomers.
Available from: [Link]

o MDPI. (2023). Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016—
2020): A Recapitulation of Chirality. Pharmaceuticals, 16(3), 339. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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